Cas no 23767-79-5 (1,1,2,2-Cyclopropanetetracarbonitrile,phenyl-)

• Product name: 1,1,2,2-Cyclopropanetetracarbonitrile,phenyl-
• CAS No: 23767-79-5
• MF: C₁₃H₆N₄
• MW: 218.213541507721
• CID: 278492
• PubChem ID: 263803

1,1,2,2-Cyclopropanetetracarbonitrile,phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Cyclopropanetetracarbonitrile,phenyl-
• 3-phenylcyclopropane-1,1,2,2-tetracarbonitrile
• 1,1,2,2-Cyclopropanetetracarbonitrile, 3-phenyl-
• 1,1,2,2-tetracyano-3-phenylcyclopropane
• 3-Phenyl-1,1,2,2-tetracyan-cyclopropan
• 3-Phenyl-1,1,2,2-tetracyano-cyclopropan
• 3-phenyl-1,1,2,2-tetracyanocyclopropane
• 3-phenyl-1,1,2,2-tetracyanopropane
• AC1L6AI6
• AC1Q4RLU
• AG-J-45193
• AR-1B3924
• CTK4F2203
• KST-1B2043
• NSC98478
• Phenyl-cyclopropan-1,1,2,2-tetracarbonitril
• phenyl-cyclopropane-1,1,2,2-tetracarbonitrile
• 23767-79-5
• 1,2,2-Cyclopropanetetracarbonitrile, 3-phenyl-
• CAA38485
• 3-phenyl-cyclopropane-1,1,2,2-tetracarbonitrile
• DTXSID50294876
• NSC-98478

• Inchi： InChI=1S/C13H6N4/c14-6-12(7-15)11(13(12,8-16)9-17)10-4-2-1-3-5-10/h1-5,11H
• InChI Key： PMDSRTODXQURLY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C2C(C#N)(C#N)C2(C#N)C#N)C=C1

Computed Properties

• Exact Mass: 218.05938
• Monoisotopic Mass: 218.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2Ų
• XLogP3: 0.7

Experimental Properties

• Density: 1.33
• Boiling Point: 575.7°Cat760mmHg
• Flash Point: 302.8°C
• Refractive Index: 1.615
• PSA: 95.16
• LogP: 1.85092